Mecoprop-p-2-ethylhexyl ester

Specification

• CAS No.: 861229-15-4
• Molecular Formula: C18H27ClO3
• Molecular Weight: 326.9 g/mol
• IUPAC Name: 2-ethylhexyl (2R)-2-(4-chloro-2-methylphenoxy)propanoate
• Standard InChI: InChI=1S/C18H27ClO3/c1-5-7-8-15(6-2)12-21-18(20)14(4)22-17-10-9-16(19)11-13(17)3/h9-11,14-15H,5-8,12H2,1-4H3/t14-,15?/m1/s1
• Standard InChI Key: NWTKQOOQEPXMMW-GICMACPYSA-N
• Isomeric SMILES: CCCCC(CC)COC(=O)[C@@H](C)OC1=C(C=C(C=C1)Cl)C
• Canonical SMILES: CCCCC(CC)COC(=O)C(C)OC1=C(C=C(C=C1)Cl)C

Introduction

Mecoprop-p-2-ethylhexyl ester is a chemical compound used in various applications, particularly in the context of herbicides and as an additive in construction materials like polymer bitumen membranes. This compound is an ester form of mecoprop, which is a common herbicide known as methylchlorophenoxypropionic acid (MCPP). The specific ester form, mecoprop-p-2-ethylhexyl ester, has unique properties and uses that distinguish it from other forms of mecoprop.

Applications and Uses

Mecoprop-p-2-ethylhexyl ester is utilized in polymer bitumen membranes, particularly for green roofs, where it acts as a radicide to prevent root penetration. The ester form of mecoprop is hydrolyzed when it comes into contact with water, releasing the active mecoprop compound, which is effective in preventing root growth. This application highlights the compound's role in construction materials.

Environmental Impact

The release of mecoprop from construction products into the environment is a concern. Studies have shown that mecoprop can be released into the environment as rainwater drains off green roofs. This release necessitates consideration by construction supervision authorities to assess environmental impacts.

Environmental Release Data

Roofing Membrane	Volume/Surface Ratio (L/m²)	Cumulative Discharge (mg/m²)
Membrane 1 (P-n-octyl ester)	20, 25, 30	9.8, 9.8, 8.9
Membrane 2 (P-2-ethylhexyl ester)	-	6.3, 6.2, 6.2

Safety and Toxicity

Mecoprop-p-2-ethylhexyl ester poses several health and environmental risks. It is classified as harmful if swallowed and may cause allergic skin reactions. Additionally, it is very toxic to aquatic life, both acutely and chronically.

Safety Classifications

• H302: Harmful if swallowed

• H317: May cause an allergic skin reaction

• H400/H410: Very toxic to aquatic life with long-lasting effects

Metabolism and Toxicity Studies

The metabolism of mecoprop esters, including mecoprop-p-2-ethylhexyl ester, involves rapid hydrolysis to the active acid form upon exposure to biological systems. This process is crucial for understanding the systemic toxicity associated with these compounds. Studies on mecoprop-p have shown liver enzyme elevations in subchronic studies in mice and rats.

Metabolism and Toxicity Data

Study Type	Observations
Metabolism	Rapid hydrolysis to active acid form
Toxicity	Liver enzyme elevations in mice and rats